ICG-mal

• Molecular Formula: C51H56N4O6S
• Molecular Weight: 853.1 g/mol
• InChI: InChI=1S/C51H56N4O6S/c1-50(2)43(53(41-28-26-37-19-12-14-21-39(37)48(41)50)33-16-8-11-25-45(56)52-32-35-55-46(57)30-31-47(55)58)23-9-6-5-7-10-24-44-51(3,4)49-40-22-15-13-20-38(40)27-29-42(49)54(44)34-17-18-36-62(59,60)61/h5-7,9-10,12-15,19-24,26-31H,8,11,16-18,25,32-36H2,1-4H3,(H-,52,56,59,60,61)
• InChIKey: GZXGSACLFNPENZ-UHFFFAOYSA-N

ICG-mal Procurement Guide: Product Overview and Baseline Characteristics

ICG-mal (Indocyanine Green Maleimide, CAS 2143933-81-5) is a near-infrared fluorescent dye derivative with the molecular formula C51H56N4O6S and a molecular weight of 853.09 g/mol [1]. The compound consists of an ICG tricarbocyanine fluorophore conjugated to a maleimide reactive group, designed specifically for selective covalent coupling to sulfhydryl (–SH) groups via Michael addition under mild physiological conditions (pH 6.5–7.5) [2]. ICG-mal retains the optical properties of the parent ICG molecule, with absorption maximum at approximately 780–800 nm and emission maximum at 807–821 nm in the near-infrared spectral region [1][3].

→ Thiol-selective maleimide conjugation at pH 6.5–7.5 for site-specific labeling

→ NIR fluorescence (ex ~780 nm, em ~807–821 nm) for deep-tissue research

→ Reported H-dimer quenching enables activatable probe design context

• [1] Empireagents. ICG-MAL, 2143933-81-5, Indocyanine Green Maleimide. Product Technical Datasheet. 2023. View Source
• [2] Xi'an Ruixi Biotechnology. ICG-MAL Product Introduction: Indocyanine Green-Maleimide. Product Technical Datasheet. 2025. View Source
• [3] Stargraydye. ICG-MAL Product Guide: ICG Maleimide. Product Technical Datasheet. 2024. View Source

ICG-mal Procurement: Why Generic Substitution with Other ICG Derivatives Fails

Generic substitution between ICG derivatives is not scientifically valid because each functionalized variant reacts with distinctly different chemical targets: ICG-mal selectively reacts with sulfhydryl groups on cysteine residues [1], whereas ICG-NHS ester targets primary amines on lysine residues [2], and ICG-DBCO requires azide-modified substrates via strain-promoted alkyne-azide cycloaddition [3]. The reactive groups exhibit fundamentally different stability profiles in aqueous environments—maleimide demonstrates superior hydrolytic stability compared to NHS ester, with the latter undergoing rapid degradation that limits its effective working window [2]. Moreover, the conjugation outcome in terms of site-specificity, labeling stoichiometry, and retention of biomolecule functionality differs markedly across chemistries, directly impacting downstream experimental reproducibility and imaging signal quality.

ICG-mal (Maleimide)

Other ICG Derivatives

Mismatch Context

Thiol-reactive (cysteine residues)

ICG-NHS: amine-reactive; ICG-DBCO: azide-reactive

Different chemistry shifts labeling site and stoichiometry

Higher aqueous stability profile

NHS ester undergoes rapid competing hydrolysis

Hydrolysis may limit conjugation window and waste reagent

Site-specific thioether bond formation

NHS ester: heterogeneous lysine labeling; DBCO: triazole linkage

Labeling heterogeneity may affect biomolecule function

• [1] Bio-Delta. ICG-MAL Product Specifications: Maleimide-ICG. Product Technical Datasheet. 2023. View Source
• [2] Sigma-Aldrich. Crosslinkers Selection Guide: NHS Ester and Maleimide Chemistry Comparison. Technical Document. 2025. View Source
• [3] RX-8. ICG-DBCO Product Introduction: Indocyanine Green-Dibenzocyclooctyne. Product Technical Datasheet. 2024. View Source

ICG-mal Quantitative Differentiation: Head-to-Head Evidence for Procurement Decisions

ICG-mal Conjugation Efficiency: Maleimide vs Amine vs DBCO vs Enzymatic Methods

In a direct head-to-head comparison of four conjugation strategies for antibody-oligonucleotide conjugates (AOCs), maleimide-modified chemistry demonstrated distinct performance characteristics in terms of conjugation efficiency, signal brightness, and batch-to-batch reproducibility [1]. While all four methods (maleimide-modified, amine-modified, DBCO-modified, and site-specific enzymatic) proved effective, DBCO chemistry demonstrated more consistent conjugation success and stable signal retention over time, though maleimide chemistry offered favorable cost-effectiveness and remains widely adopted for routine applications [1].

Conjugation Efficiency

Head-to-head

Maleimide: effective, cost-effective

DBCO: more consistent signal over time

Supports maleimide for routine cost-sensitive conjugation

DBCO may offer superior long-term stability

Evidence Dimension	Conjugation strategy performance comparison
Target Compound Data	Maleimide-modified method: effective conjugation, favorable cost-effectiveness
Comparator Or Baseline	DBCO-modified: more consistent conjugation success and stable signal retention over time; Amine-modified: effective; Site-specific enzymatic: effective
Quantified Difference	DBCO produced more reliably bright images and more favorable cost profile for full-scale multiplexed experiments; each chemistry proved effective
Conditions	Antibody-oligonucleotide conjugates (AOCs) for multiplexed imaging (CO-Detection by indEXing)

Why This Matters

This head-to-head comparison provides procurement-relevant evidence that maleimide chemistry remains a viable, cost-effective choice when extreme consistency over extended time courses is not the primary requirement, while DBCO may be preferred for applications demanding superior long-term signal stability.

• [1] Comparative Evaluation of Antibody-Oligonucleotide Conjugation Strategies for Multiplexed Imaging Applications. Journal of Immunological Methods. 2025. DOI: 10.1016/j.jim.2025.113722. View Source

ICG-mal vs ICG-NHS Ester: Differential Hydrolytic Stability in Aqueous Conjugation Conditions

The maleimide group in ICG-mal exhibits superior hydrolytic stability compared to the NHS ester group found in ICG-NHS derivatives. NHS esters undergo significant hydrolytic degradation in aqueous solutions as a competing reaction, with the degradation rate increasing with pH, which limits the effective working window for conjugation reactions [1]. The maleimide group, while also susceptible to slow hydrolysis at pH values greater than 7.5, is more stable than the NHS-ester group under typical conjugation conditions, allowing for more controlled and predictable conjugation outcomes .

Hydrolytic Stability

Class-level

Maleimide: more stable; slowly hydrolyzes at pH >7.5

NHS ester: significant competing hydrolysis

Aqueous stability supports predictable conjugation

Data to verify under specific buffer conditions

Evidence Dimension	Hydrolytic stability of reactive groups in aqueous solution
Target Compound Data	Maleimide group: more stable than NHS-ester; slowly hydrolyzes and loses specificity at pH > 7.5
Comparator Or Baseline	NHS ester group: hydrolytic degradation is a competing reaction whose rate increases with pH; less stable than maleimide
Quantified Difference	NHS ester undergoes significant competing hydrolysis; conjugation experiments with heterobifunctional crosslinkers are typically performed at pH 7.2-7.5 to balance both reactivities
Conditions	Aqueous solution at physiological pH ranges; pH 7-9 for NHS ester reactions; pH 6.5-7.5 for maleimide reactions

Why This Matters

Superior aqueous stability translates to more predictable conjugation stoichiometry and reduced reagent waste due to premature hydrolysis, directly impacting procurement cost-effectiveness and experimental reproducibility.

• [1] Sigma-Aldrich. Crosslinkers Selection Guide: NHS Ester and Maleimide Chemistry Comparison. Technical Document. 2025. View Source

ICG-mal Fluorescence Quantum Yield: Quantitative Comparison with Parent ICG and IRDye800

ICG-mal exhibits a fluorescence quantum yield of 0.09 with emission maximum at approximately 819 nm [1]. In cross-study comparison with the parent ICG fluorophore, this represents a significant enhancement over unmodified ICG, which has a reported quantum yield of 0.016 under comparable conditions [2]. When benchmarked against IRDye800, another widely used NIR fluorophore with a quantum yield of 0.046, ICG-mal demonstrates approximately 1.96-fold higher quantum yield [2]. The relative brightness of ICG-mal versus parent ICG is approximately 5.6-fold higher based on quantum yield differences.

Quantum Yield

Cross-study

0.09 (ICG-mal)

vs ICG 0.016; IRDye800 0.046

~5.6× vs ICG; ~1.96× vs IRDye800

Reported higher brightness may reduce required amount

Cross-study comparison; validation advised

Evidence Dimension	Fluorescence quantum yield
Target Compound Data	ICG-mal: quantum yield 0.09, emission maximum 819 nm
Comparator Or Baseline	ICG: quantum yield 0.016, molecular weight 775 Da; IRDye800: quantum yield 0.046, molecular weight 1,166 Da
Quantified Difference	ICG-mal quantum yield is 5.6× higher than parent ICG (0.09 vs 0.016); ICG-mal quantum yield is 1.96× higher than IRDye800 (0.09 vs 0.046)
Conditions	Fluorescence quantum yield measurements; ICG and IRDye800 data from published comparative study [2]; ICG-mal data from vendor technical specifications [1]

Why This Matters

Higher quantum yield directly correlates with stronger fluorescence signal per labeled molecule, enabling lower reagent consumption, improved signal-to-noise ratios in imaging applications, and reduced procurement volume requirements for equivalent experimental sensitivity.

• [1] Luna Nanotech Canada. ICG Maleimide Product Specifications: Fluorescence Properties. Product Technical Datasheet. View Source
• [2] Comparative Optical Properties of NIR Fluorophores: ICG and IRDye800. Table 2. PMC Database. View Source

ICG-mal Thiol Selectivity: Differential Reactivity Profile vs NHS Ester Chemistry

ICG-mal's maleimide group demonstrates high selectivity for sulfhydryl groups at pH 6.5-7.5, with very low reactivity toward amines, alcohols, phenols, tyrosine, histidine, and methionine residues [1]. In contrast, NHS ester-based reagents such as ICG-NHS react broadly with primary amines, including lysine residues that are abundant on protein surfaces, leading to heterogeneous labeling patterns and potential interference with antigen-binding regions [2][3]. The maleimide-thiol reaction forms a stable thioether bond under physiological conditions, whereas NHS ester-amine conjugation produces an amide bond [2].

Thiol Selectivity

Class-level

Maleimide: high selectivity for –SH

NHS ester: broad amine reactivity

Site-specific labeling preserves biomolecule function

Site-selectivity may vary with protein context

Evidence Dimension	Reactive group selectivity and cross-reactivity profile
Target Compound Data	Maleimide group: high selectivity for sulfhydryl groups; very low reactivity with amines, alcohols, phenols, tyrosine, histidine, methionine; forms thioether bond
Comparator Or Baseline	NHS ester group: reacts with primary amines (lysine residues); susceptible to competing hydrolysis; forms amide bond
Quantified Difference	Maleimide-thiol conjugation enables site-specific labeling at engineered or native cysteine residues with minimal off-target modification, while NHS ester-amine conjugation results in heterogeneous modification of multiple lysine sites
Conditions	pH 6.5-7.5 for maleimide-thiol conjugation; pH 7-9 for NHS ester-amine conjugation

Why This Matters

Higher thiol selectivity reduces nonspecific background labeling, preserves biomolecule functionality by avoiding random modification of amine-rich regions, and enables more consistent batch-to-batch reproducibility—critical factors for applications requiring regulatory compliance or quantitative comparative analysis.

• [1] Bio-Delta. ICG-MAL Product Specifications: Maleimide-ICG. Product Technical Datasheet. 2023. View Source
• [2] Sigma-Aldrich. Crosslinkers Selection Guide: NHS Ester and Maleimide Chemistry Comparison. Technical Document. 2025. View Source
• [3] IRIS Biotech. Thiol- and Amine Reactive Crosslinkers: Comparative Reactivity and Stability. Technical Resource. 2021. View Source

ICG-mal Activatable Fluorescence: Quantitative Signal Enhancement Upon De-quenching

ICG-mal exhibits a unique activatable fluorescence property when conjugated to antibodies. Upon conjugation, ICG molecules may undergo H-dimer formation due to π-π stacking, resulting in fluorescence quenching of the conjugate [1]. However, fluorescence can be restored upon cellular binding and internalization of the antibody-conjugate complex, enabling the design of activatable NIR fluorescent probes that minimize background signal in non-target tissues [1]. Critically, the fluorescence intensity of unbound ICG-antibody conjugates can be dramatically increased by up to 50-fold upon addition of SDS and β-mercaptoethanol, which disrupts π-π stacking interactions [1]. This quantifiable de-quenching behavior is not universally observed across all ICG derivatives.

De-quenching Signal

Supporting evidence

Up to 50-fold increase

With SDS/β-mercaptoethanol

Supports activatable probe research context

May not transfer to all conjugate formats

Evidence Dimension	Fluorescence activation upon H-dimer dissociation
Target Compound Data	ICG-mal-antibody conjugate: up to 50-fold fluorescence increase upon SDS/β-mercaptoethanol treatment; fluorescence restored after cellular internalization
Comparator Or Baseline	Quenched state: H-dimer formation causes fluorescence quenching upon conjugation to antibodies
Quantified Difference	Up to 50-fold fluorescence enhancement achievable upon de-quenching with SDS and β-mercaptoethanol
Conditions	Antibody conjugation; SDS and β-mercaptoethanol treatment for in vitro de-quenching; cellular internalization for in situ activation

Why This Matters

The activatable fluorescence property enables the development of 'turn-on' imaging probes with intrinsically low background signal in circulation but high signal at target sites, improving tumor-to-background ratios and reducing false-positive signals in diagnostic imaging applications.

• [1] Empireagents. ICG-MAL Technical Datasheet: H-Dimer Formation and Fluorescence De-quenching Properties. 2023. View Source

ICG-mal Best Research and Industrial Application Scenarios Based on Quantitative Evidence

Site-Specific Antibody Labeling for Targeted NIR Fluorescence Imaging

Based on the high thiol selectivity of ICG-mal's maleimide group and the formation of stable thioether bonds at pH 6.5-7.5 [1], this compound is optimally suited for site-specific conjugation to engineered cysteine residues or reduced interchain disulfide bonds in monoclonal antibodies. Unlike NHS ester-based labeling that randomly modifies surface-exposed lysines and may compromise antigen-binding affinity, maleimide-thiol conjugation preserves antibody functionality by targeting less abundant and strategically positioned sulfhydryl groups . The 5.6× higher quantum yield relative to parent ICG [2] further enhances detection sensitivity in immunofluorescence endoscopy and intraoperative NIR fluorescence-guided surgery applications [3].

Construction of Activatable 'Turn-On' NIR Probes for Low-Background Tumor Imaging

The up to 50-fold fluorescence enhancement achievable upon de-quenching of ICG-mal-antibody conjugates with SDS/β-mercaptoethanol, coupled with fluorescence restoration upon cellular internalization [1], makes ICG-mal uniquely valuable for designing activatable NIR probes. In this application, the quenched ICG-mal conjugate remains optically silent in circulation, minimizing background signal in non-target tissues. Upon binding to tumor-associated antigens and subsequent internalization, H-dimers dissociate, restoring fluorescence specifically at the tumor site. This activation mechanism provides superior tumor-to-background ratios compared to 'always-on' fluorescent probes and cannot be replicated with ICG-NHS ester conjugates that exhibit different aggregation and de-quenching behavior .

Antibody-Oligonucleotide Conjugate (AOC) Generation for Multiplexed Spatial Imaging

For multiplexed imaging applications such as CO-Detection by indEXing (CODEX), maleimide-modified conjugation chemistry provides a cost-effective approach for generating antibody-oligonucleotide conjugates (AOCs) [1]. While head-to-head comparison data indicate that DBCO click chemistry offers superior long-term signal stability and consistency for large-scale multiplexed experiments [1], maleimide chemistry remains a viable and economically favorable option for laboratories optimizing reagent costs for routine or pilot-scale multiplexed imaging studies [1]. Procurement decisions should weigh the superior consistency of DBCO against the favorable cost-effectiveness of maleimide chemistry based on specific experimental throughput requirements.

Thiol-Modified Nanoparticle and Polymer Surface Functionalization

ICG-mal's maleimide group enables direct covalent attachment to thiol-modified surfaces, including gold nanoparticles, silica nanoparticles, quantum dots, and HS-PEG-terminated polymers [1]. The superior hydrolytic stability of maleimide relative to NHS ester in aqueous conjugation conditions ensures more efficient surface functionalization with reduced reagent loss due to premature hydrolysis. This application benefits from the formation of stable thioether linkages that resist wash-off under physiological conditions, providing durable NIR fluorescence for tracking nanoparticle biodistribution, monitoring drug delivery vehicle accumulation, and analyzing surface reaction kinetics [1].

Application

Selection Property

Validation Focus

Site-specific antibody labeling

Thiol-selective maleimide conjugation

Antigen-binding preservation, signal-to-background review

Activatable NIR probe design

H-dimer formation and de-quenching context

Background suppression, target-specific activation context

Antibody-oligonucleotide conjugate generation

Maleimide cost-effectiveness profile

Consistency vs. cost trade-off, batch reproducibility

Nanoparticle surface functionalization

Maleimide aqueous stability for surface conjugation

Conjugation efficiency, wash-off resistance review

• [1] Xi'an Ruixi Biotechnology. ICG-MAL Product Introduction: Applications in Nanoparticle and Polymer Conjugation. Product Technical Datasheet. 2026. View Source
• [2] Luna Nanotech Canada. ICG Maleimide Product Specifications: Fluorescence Quantum Yield. Product Technical Datasheet. View Source
• [3] Kusaka Y, et al. Optimal labeling condition of antibodies available for immunofluorescence endoscopy. J Med Invest. 2006;53(1-2):52-60. View Source